Cas no 869943-39-5 (1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one)

• Product Name: 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one
• CAS No: 869943-39-5
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD10016627
• CID: 5045973
• PubChem ID: 28418431
• Update Time: 2025-10-30

1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-propionyl-1,2,3,4-tetrahydroquinolin-6-amine
• 1-(6-amino-3,4-dihydro-2H-quinolin-1-yl)propan-1-one
• 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one

• MDL： MFCD10016627
• Inchi： 1S/C12H16N2O/c1-2-12(15)14-7-3-4-9-8-10(13)5-6-11(9)14/h5-6,8H,2-4,7,13H2,1H3
• InChI Key： CRGYBLVANYZALR-UHFFFAOYSA-N
• SMILES： O=C(CC)N1C2C=CC(=CC=2CCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one

Compound CAS No 869943-39-5: 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one

The compound with CAS No 869943-39-5, known as 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one, is a fascinating molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is a derivative of tetrahydroquinoline, a bicyclic structure that serves as a scaffold for various bioactive molecules. The presence of the amino group at the 6-position and the ketone group at the propanone moiety introduces unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in drug discovery. For instance, researchers have explored their role as potential inhibitors of enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The amino group in this compound is particularly significant as it can act as a hydrogen bond donor, enhancing its ability to interact with biological targets. Additionally, the propanone moiety contributes to the molecule's lipophilicity, which is crucial for its absorption and distribution in biological systems.

From a structural perspective, 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one exhibits a rigid yet flexible framework. The tetrahydroquinoline ring system provides stability due to aromaticity and partial saturation. Meanwhile, the propanone group introduces versatility in terms of reactivity and functionalization. This combination makes the compound an attractive candidate for further chemical modifications aimed at optimizing its pharmacokinetic properties.

Recent advancements in synthetic methodologies have enabled more efficient routes to synthesize this compound. For example, researchers have utilized catalytic asymmetric synthesis to construct the tetrahydroquinoline core with high enantioselectivity. Such approaches not only enhance the yield but also provide access to enantiomerically pure materials, which are essential for studying stereo-specific biological activities.

In terms of applications, 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yl)propan-1-one has shown promise in preclinical studies as a modulator of ion channels. Ion channels are critical for various physiological processes, and their dysregulation is implicated in numerous diseases. By targeting these channels, this compound could potentially be developed into therapeutic agents for conditions such as epilepsy and chronic pain.

Moreover, computational studies using molecular docking have revealed that this compound exhibits favorable binding affinities towards certain G-protein coupled receptors (GPCRs). These findings suggest that it could serve as a lead compound for designing drugs targeting GPCR-mediated pathways. Such pathways are involved in a wide range of physiological functions and diseases, making this an exciting area of exploration.

The synthesis of CAS No 869943-39-5 involves multi-step reactions that highlight the importance of protecting groups and precise reaction conditions. For instance, the amino group is often protected during intermediate steps to prevent unwanted side reactions. The use of modern protecting groups such as Fmoc (9-fluorenylmethyloxycarbonyl) has significantly improved the efficiency of these reactions.

In conclusion, CAS No 869943-39-5, or 1-(6-amino-1,2,3,4-tetrahydroquinolin-1-yli)propanone, represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic chemistry and computational modeling continue to evolve, this compound holds great potential for contributing to the development of novel drugs and materials.